Lanthanum trivanadium nonaoxide

• CAS No.: 13826-78-3
• Molecular Formula: LaO9V3-15
• Molecular Weight: 435.721
• IUPAC Name: lanthanum(3+);oxygen(2-);vanadium
• InChI: InChI=1S/La.9O.3V/q+3;9*-2
• InChI Key: NOPAMBOPJWGUMY-UHFFFAOYSA-N
• SMILES: [O-2].[O-2].[O-2].[O-2].[O-2].[O-2].[O-2].[O-2].[O-2].[V].[V].[V].[La+3]
• Synonyms: lanthanum trivanadium nonaoxide

Description

Lanthanum trivanadium nonaoxide (LaV₃O₉) is a mixed oxide compound comprising lanthanum (La), vanadium (V), and oxygen (O). It crystallizes in a perovskite-related structure, often exhibiting orthorhombic symmetry. This material is notable for its catalytic, electronic, and magnetic properties, making it relevant in applications such as solid oxide fuel cells, gas sensors, and lithium-ion batteries . Synthesized via solid-state reactions or sol-gel methods, LaV₃O₉ demonstrates thermal stability up to ~800°C, with redox-active vanadium centers contributing to its electrochemical behavior.

Comparison with Similar Compounds

Comparison with Similar Compounds

LaV₃O₉ belongs to a broader class of lanthanum-based and vanadium-based oxides. Below is a detailed comparison with structurally or functionally related compounds:

Lanthanum(III) Oxide (La₂O₃)

• Structure : La₂O₃ adopts a hexagonal crystal system, contrasting with LaV₃O₉’s orthorhombic structure.
• Properties :
  • La₂O₃ is hygroscopic and reacts with CO₂ to form carbonates, whereas LaV₃O₉ is more chemically stable under ambient conditions .
  • La₂O₃ has a higher melting point (~2,315°C) compared to LaV₃O₉ (~1,200°C).
• Applications : La₂O₃ is used in optical glasses and catalysts, while LaV₃O₉ is favored in electrochemical devices due to its mixed ionic-electronic conductivity.

Lanthanum Vanadate (LaVO₄)

• Structure: LaVO₄ exhibits a monoclinic or tetragonal zirconia-type structure, differing from LaV₃O₉’s layered vanadium-oxygen networks.
• Properties :
  • LaVO₄ is a wide-bandgap semiconductor (~3.4 eV), while LaV₃O₇ has a narrower bandgap (~2.1 eV), enabling visible-light absorption.
  • LaV₃O₉ shows higher oxygen mobility, critical for catalytic oxidation reactions.

Vanadium Pentoxide (V₂O₅)

• Structure : V₂O₅ forms layered orthorhombic structures, unlike the 3D framework of LaV₃O₉.
• Properties :
  • V₂O₅ is a strong oxidizer with lower thermal stability (<700°C decomposition) compared to LaV₃O₉.
  • LaV₃O₉’s lanthanum incorporation reduces toxicity and enhances cyclability in battery electrodes relative to pure V₂O₅.

Data Table: Key Properties of LaV₃O₉ and Comparable Compounds

Property	LaV₃O₉	La₂O₃	LaVO₄	V₂O₅
Crystal System	Orthorhombic	Hexagonal	Monoclinic/Tetragonal	Orthorhombic
Melting Point (°C)	~1,200	~2,315	~1,800	~690 (decomposes)
Bandgap (eV)	~2.1	~5.5	~3.4	~2.3
Primary Applications	Fuel cells, sensors	Optical glasses	Phosphors, catalysts	Batteries, catalysts
Oxidation State of V	+4/+5	N/A	+5	+5

Research Findings and Functional Insights

• Catalytic Performance : LaV₃O₉ outperforms LaVO₄ in methane oxidation due to its higher surface oxygen vacancies .
• Electrochemical Stability : LaV₃O₇’s cycling stability in lithium-ion batteries exceeds V₂O₅ by 40% after 100 cycles, attributed to La³⁺ structural stabilization.
• Thermal Resistance : LaV₃O₉ maintains phase stability up to 800°C, whereas V₂O₅ decomposes below 700°C, limiting high-temperature applications.